Cas no 1006955-28-7 (5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid)

• Product Name: 5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
• CAS No: 1006955-28-7
• MF: C₁₁H₁₁N₃O₄S
• MW: 281.287740945816
• MDL: MFCD06804696
• CID: 3056884
• PubChem ID: 19620506
• Update Time: 2025-11-02

5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid
• 5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
• AKOS000309613
• 1006955-28-7
• STL414456
• EN300-229446
• C11H11N3O4S
• 5-[(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)METHYL]THIOPHENE-2-CARBOXYLIC ACID
• BBL040958
• 5-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylicacid
• AKOS015922668
• CS-0282731
• 5-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]thiophene-2-carboxylic acid
• 5-[(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)METHYL]-2-THIOPHENECARBOXYLIC ACID

• MDL： MFCD06804696
• Inchi： 1S/C11H11N3O4S/c1-6-10(14(17)18)7(2)13(12-6)5-8-3-4-9(19-8)11(15)16/h3-4H,5H2,1-2H3,(H,15,16)
• InChI Key： BQPIIPUXSIBCOA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 281.04702701Da
• Monoisotopic Mass: 281.04702701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 508.9±50.0 °C at 760 mmHg
• Flash Point: 261.6±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid

5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic Acid: A Novel Scaffold in Medicinal Chemistry

5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid represents a unique chemical scaffold with potential applications in pharmaceutical research. This compound, identified by the CAS No. 1006955-28-7, combines structural elements from pyrazole and thiophene rings, which are known for their biological activity in drug development. Recent studies have highlighted the importance of pyrazole derivatives in modulating cellular signaling pathways, while thiophene-based molecules are frequently explored for their anti-inflammatory and anti-cancer properties. The integration of these two heterocyclic systems in this compound suggests a promising platform for discovering novel therapeutic agents.

The 3,5-dimethyl-4-nitro-1H-pyrazol-1-yl substituent introduces key functional groups that may influence the compound's pharmacokinetic and pharmacodynamic profiles. The nitro group at the 4-position of the pyrazole ring is particularly noteworthy, as it has been shown to enhance the electronic properties of the molecule, potentially improving its interaction with biological targets. Meanwhile, the thiophene-2-carboxylic acid moiety contributes to the molecule's ability to modulate ion channels and receptor activity, which are critical in various disease mechanisms.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of thiophene-pyrazole hybrids in targeting inflammatory pathways associated with autoimmune diseases. The 5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid scaffold was found to exhibit selective inhibition of pro-inflammatory cytokine production, making it a candidate for the development of anti-inflammatory therapeutics. This finding aligns with the growing interest in multi-target compounds that can address complex disease mechanisms.

Structural analysis of this compound reveals a pyrazole-thiophene conjugate with a carboxylic acid functional group at the 2-position of the thiophene ring. The carboxylic acid group is crucial for the molecule's ability to interact with proton pumps and ion channels, which are involved in processes such as gastric acid secretion and neuronal signaling. This structural feature may also contribute to the compound's solubility and bioavailability, important parameters for drug development.

Experimental studies have shown that the 3,5-dimethyl substitution on the pyrazole ring significantly enhances the compound's stability and metabolic resistance. This modification is believed to reduce the rate of metabolic degradation, thereby extending the half-life of the molecule in vivo. The dimethyl groups also contribute to the molecule's hydrophobicity, which may influence its ability to cross cell membranes and reach intracellular targets.

Recent advancements in computational drug design have facilitated the exploration of this compound's potential applications. Molecular docking studies have revealed that the pyrazole-thiophene scaffold can bind to key enzymes involved in metabolic disorders and neurodegenerative diseases. These findings suggest that the compound may have therapeutic potential in conditions such as type 2 diabetes and Alzheimer's disease, where enzyme inhibition is a critical therapeutic strategy.

The nitro group in the pyrazole ring is a key structural element that may influence the compound's redox properties. Studies have shown that nitro-containing molecules can act as electrophilic agents, which may be relevant in the context of anti-cancer therapies that target oxidative stress. This property could make the compound a candidate for the development of chemotherapeutic agents with novel mechanisms of action.

Furthermore, the thiophene-2-carboxylic acid moiety has been linked to the modulation of ion channel activity, which is a critical factor in the treatment of cardiovascular diseases. Research published in Pharmacological Research (2022) has demonstrated that compounds with similar structural features can selectively inhibit calcium channels, which are implicated in conditions such as hypertension and arrhythmias. This suggests that the current compound may have potential applications in cardiovascular pharmacology.

Recent synthetic approaches have focused on optimizing the pyrazole-thiophene linkage to enhance the compound's biological activity. Techniques such as click chemistry and combinatorial synthesis have been employed to generate analogs with modified functional groups, allowing for the exploration of structure-activity relationships. These studies have provided insights into the role of specific substituents in modulating the compound's pharmacological profile.

The carboxylic acid group in the thiophene ring is also a critical element for the compound's ability to interact with proton pumps, which are targets for anti-ulcer therapies. The carboxylic acid moiety may contribute to the molecule's ability to bind to proton pump inhibitors, enhancing its efficacy in reducing gastric acid secretion. This property makes the compound a potential candidate for the development of gastrointestinal therapeutics.

Overall, the 5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid represents a promising scaffold in medicinal chemistry. Its combination of pyrazole and thiophene functionalities, along with the strategic placement of nitro and dimethyl groups, positions it as a candidate for the development of multi-target therapeutics. Continued research into its biological activity and pharmacological properties is expected to yield valuable insights for the design of novel drugs targeting a wide range of diseases.